Cas no 189082-97-1 (3,4-Bis(benzyloxy)phenyl formate)

• Product Name: 3,4-Bis(benzyloxy)phenyl formate
• CAS No: 189082-97-1
• MF: C₂₁H₁₈O₄
• MW: 334.365226268768
• MDL: MFCD29913768
• CID: 2786204
• Update Time: 2025-06-07

3,4-Bis(benzyloxy)phenyl formate Chemical and Physical Properties

Names and Identifiers

• 3,4-bis(benzyloxy)phenyl formate
• [3,4-bis(phenylmethoxy)phenyl] formate
• Y10790
• 3,4-Bis(benzyloxy)phenyl formate

• MDL： MFCD29913768
• Inchi： 1S/C21H18O4/c22-16-25-19-11-12-20(23-14-17-7-3-1-4-8-17)21(13-19)24-15-18-9-5-2-6-10-18/h1-13,16H,14-15H2
• InChI Key： NPTJCHCMEQXFNC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC(=CC=C1OCC1C=CC=CC=1)OC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 374
• XLogP3: 4.6
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols

Additional information on 3,4-Bis(benzyloxy)phenyl formate

3,4-Bis(benzyloxy)phenyl formate (CAS No. 189082-97-1)

The compound 3,4-Bis(benzyloxy)phenyl formate (CAS No. 189082-97-1) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a phenyl ring substituted with two benzyl ether groups at the 3 and 4 positions and a formate ester group. The benzyl ether groups contribute to the molecule's stability and reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 3,4-Bis(benzyloxy)phenyl formate in the development of novel drug delivery systems. Researchers have demonstrated that this compound can serve as a versatile building block for constructing bioactive molecules with enhanced pharmacokinetic properties. Its ability to undergo various transformations, such as hydrolysis and coupling reactions, has made it an essential component in the synthesis of complex molecules with therapeutic applications.

In the realm of materials science, 3,4-Bis(benzyloxy)phenyl formate has shown promise as a precursor for the synthesis of high-performance polymers and coatings. Its unique reactivity allows for the creation of materials with tailored mechanical and thermal properties. For instance, recent research has explored its use in the development of stimuli-responsive polymers that can adapt to environmental changes, opening new avenues for applications in sensors and actuators.

The synthesis of 3,4-Bis(benzyloxy)phenyl formate typically involves multi-step organic reactions, including nucleophilic substitution and esterification processes. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

From an analytical standpoint, 3,4-Bis(benzyloxy)phenyl formate can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide insights into its molecular structure and functional groups, ensuring accurate identification and quality control during production.

In conclusion, 3,4-Bis(benzyloxy)phenyl formate (CAS No. 189082-97-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.